Cas no 937664-12-5 (2-(diethylamino)ethyl(5-methylfuran-2-yl)methylamine)

• Product Name: 2-(diethylamino)ethyl(5-methylfuran-2-yl)methylamine
• CAS No: 937664-12-5
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5233104
• PubChem ID: 16495018
• Update Time: 2026-03-08

2-(diethylamino)ethyl(5-methylfuran-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1,N1-diethyl-N2-[(5-methyl-2-furanyl)methyl]-
• n1,n1-Diethyl-n2-((5-methylfuran-2-yl)methyl)ethane-1,2-diamine
• 2-(diethylamino)ethyl(5-methylfuran-2-yl)methylamine

• Inchi： 1S/C12H22N2O/c1-4-14(5-2)9-8-13-10-12-7-6-11(3)15-12/h6-7,13H,4-5,8-10H2,1-3H3
• InChI Key： URWVUYWMNPKDLX-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)CNCC1=CC=C(C)O1

Additional information on 2-(diethylamino)ethyl(5-methylfuran-2-yl)methylamine

Compound CAS No. 937664-12-5: 2-(Diethylamino)Ethyl(5-Methylfuran-2-Yl)Methylamine

The compound with CAS No. 937664-12-5, commonly referred to as 2-(Diethylamino)Ethyl(5-Methylfuran-2-Yl)Methylamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a diethylamino group, an ethyl chain, and a methylfuran moiety, making it a versatile building block for further chemical synthesis.

Recent studies have highlighted the importance of molecular design in creating compounds with tailored properties. The structure of 2-(Diethylamino)Ethyl(5-Methylfuran-2-Yl)Methylamine allows for significant flexibility in its application, particularly in the development of new materials and drug candidates. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, leveraging its ability to form stable bonds with other functional groups.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the diethylamino group and the subsequent coupling with the methylfuran derivative. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, aligning with current trends in green chemistry.

In terms of applications, 2-(Diethylamino)Ethyl(5-Methylfuran-2-Yl)Methylamine has shown promise in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition studies has been extensively documented, suggesting its role in drug discovery efforts targeting specific biological pathways. Additionally, its use in polymer chemistry has been explored, with researchers investigating its potential as a monomer for synthesizing novel polymeric materials with unique mechanical and thermal properties.

From an environmental perspective, understanding the toxicological profile and biodegradation pathways of this compound is crucial for ensuring its safe handling and disposal. Recent toxicological studies have indicated that while it exhibits low acute toxicity, long-term exposure effects require further investigation to fully assess its safety profile.

In conclusion, CAS No. 937664-12-5, or 2-(Diethylamino)Ethyl(5-Methylfuran-2-Yl)Methylamine, represents a valuable compound with diverse applications across multiple disciplines. Its structure provides a foundation for innovative research directions, particularly in drug development and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.